1-Propyl-1H-imidazo[4,5-c]quinolin-4-amine
1-Propyl-1H-imidazo[4,5-c]quinolin-4-amine
a pharmacologically active compound related to Imiquimod
Brand Name:
Vulcanchem
CAS No.:
853792-81-1
VCID:
VC0194708
InChI:
InChI=1S/C13H14N4/c1-2-7-17-8-15-11-12(17)9-5-3-4-6-10(9)16-13(11)14/h3-6,8H,2,7H2,1H3,(H2,14,16)
SMILES:
CCCN1C=NC2=C1C3=CC=CC=C3N=C2N
Molecular Formula:
C13H14N4
Molecular Weight:
226.28 g/mol
1-Propyl-1H-imidazo[4,5-c]quinolin-4-amine
CAS No.: 853792-81-1
Impurities
VCID: VC0194708
Molecular Formula: C13H14N4
Molecular Weight: 226.28 g/mol
Purity: > 95%
![1-Propyl-1H-imidazo[4,5-c]quinolin-4-amine - 853792-81-1](/images/no_structure.jpg)
| CAS No. | 853792-81-1 |
|---|---|
| Product Name | 1-Propyl-1H-imidazo[4,5-c]quinolin-4-amine |
| Molecular Formula | C13H14N4 |
| Molecular Weight | 226.28 g/mol |
| IUPAC Name | 1-propylimidazo[4,5-c]quinolin-4-amine |
| Standard InChI | InChI=1S/C13H14N4/c1-2-7-17-8-15-11-12(17)9-5-3-4-6-10(9)16-13(11)14/h3-6,8H,2,7H2,1H3,(H2,14,16) |
| Standard InChIKey | OWBUYSQOBLYANO-UHFFFAOYSA-N |
| SMILES | CCCN1C=NC2=C1C3=CC=CC=C3N=C2N |
| Canonical SMILES | CCCN1C=NC2=C1C3=CC=CC=C3N=C2N |
| Appearance | Solid |
| Melting Point | 288 - 290° C |
| Description | a pharmacologically active compound related to Imiquimod |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 1-Propyl-1H-imidazo[4,5-c]quinolin-4-amine; Desmethyl-N-propyl Imiquimod |
| PubChem Compound | 11218399 |
| Last Modified | Nov 11 2021 |
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